![molecular formula C7H10O2 B041976 Bicyclo[3.1.0]hexane-6-carboxylic acid CAS No. 16650-37-6](/img/structure/B41976.png)
Bicyclo[3.1.0]hexane-6-carboxylic acid
Overview
Description
Bicyclo[3.1.0]hexane-6-carboxylic acid is a chemical compound with the CAS Number: 16650-37-6 . It has a molecular weight of 126.16 and a linear formula of C7H10O2 .
Synthesis Analysis
The synthesis of Bicyclo[3.1.0]hexane-6-carboxylic acid and its derivatives has been a topic of interest in several studies . One approach involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . Another method involves a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones .Molecular Structure Analysis
The molecular structure of Bicyclo[3.1.0]hexane-6-carboxylic acid is represented by the formula C7H10O2 . The InChI key and code provide a unique identifier for this compound .Chemical Reactions Analysis
The chemical reactions involving Bicyclo[3.1.0]hexane-6-carboxylic acid have been explored in various studies . These reactions often involve cyclopropanation and [2 + 2] cycloaddition .Physical And Chemical Properties Analysis
Bicyclo[3.1.0]hexane-6-carboxylic acid has a melting point of 60°C . It has a molecular weight of 126.15 and a density of 1.264g/cm3 . The boiling point is 229.8ºC at 760 mmHg .Scientific Research Applications
Medicinal Chemistry: Building Blocks for Drug Development
Bicyclo[3.1.0]hexane derivatives are valuable in medicinal chemistry as they serve as building blocks for drug development. The diastereoselective synthesis of these compounds, particularly those with an all-carbon quaternary center, is crucial for creating molecules with potential therapeutic effects . The ability to introduce multiple stereocenters allows for the development of complex, biologically active molecules that can interact with specific targets within the body.
Organic Synthesis: Access to New Chemical Space
The synthesis of bicyclo[3.1.0]hexane derivatives enables chemists to explore new chemical spaces. These compounds can be used to create sp3-rich scaffolds, which are desirable for their three-dimensional structure and potential to improve the physicochemical properties of lead compounds . This opens up possibilities for discovering new drugs with enhanced solubility, activity, and conformational stability.
Photoredox Catalysis: Efficient Synthesis Methods
Using organic or iridium photoredox catalysts combined with blue LED irradiation, researchers can achieve good yields of bicyclo[3.1.0]hexane derivatives . This method is particularly useful for synthesizing bicyclic scaffolds with contiguous stereocenters, which are important in the development of molecules for pharmaceutical applications.
Diastereoselectivity: Creation of Stereocenters
The reaction to synthesize bicyclo[3.1.0]hexane derivatives is highly diastereoselective when using difluorocyclopropenes . This selectivity is essential for creating molecules with defined three-dimensional shapes, which is a key factor in drug design and synthesis.
Material Science: Stable Derivatives Production
In material science, bicyclo[3.1.0]hexane derivatives can be functionalized to produce stable compounds. For example, the synthesis of oxidized analogues like BCN acid leads to stable derivatives that are more robust than traditional carbamates . These materials could have applications in creating new polymers or coatings with specific properties.
Bioactive Compound Synthesis: Sp3-rich Scaffolds
The intrinsic properties of sp3-rich and strained bicyclic scaffolds, such as bicyclo[3.1.0]hexane derivatives, play a fundamental role in modulating the solubility, activity, and conformational restriction of bioactive compounds . They offer new angles for vectorization, which is crucial for the interaction of drugs with biological targets.
Convergent Synthesis: Fast Access to Valuable Scaffolds
The convergent synthesis approach for bicyclo[3.1.0]hexane derivatives grants fast access to valuable bicyclic scaffolds . This is particularly important for rapidly generating a diverse array of compounds for screening in drug discovery programs.
Structural Insights: Drug-Protein Complex Studies
Bicyclo[3.1.0]hexane derivatives can provide structural insights when studying drug-protein complexes. For instance, understanding the interaction between a drug molecule and a target protein can be enhanced by analyzing the role of bicyclic scaffolds in the binding process .
Safety and Hazards
properties
IUPAC Name |
bicyclo[3.1.0]hexane-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c8-7(9)6-4-2-1-3-5(4)6/h4-6H,1-3H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPNFHMCCBRGOKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(C1)C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20937208 |
Source
|
| Record name | Bicyclo[3.1.0]hexane-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20937208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[3.1.0]hexane-6-carboxylic acid | |
CAS RN |
4971-24-8, 16650-37-6 |
Source
|
| Record name | exo-Bicyclo(3.1.0)hexane-6-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004971248 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC131607 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=131607 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Bicyclo[3.1.0]hexane-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20937208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | bicyclo[3.1.0]hexane-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-[2-(2-Chloroethoxy)ethoxy]ethoxy]acetic Acid](/img/structure/B41911.png)
